Cas no 1780451-61-7 (1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]trisilane)

• Product Name: 1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]trisilane
• CAS No: 1780451-61-7
• MF: C₂₂H₄₀Si₅
• MW: 444.98051071167
• CID: 5688198
• Update Time: 2024-02-02

1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]trisilane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[2-[4-[2-(trimethylsilyl)ethynyl]phenyl]ethynyl]trisilane

• Inchi： 1S/C22H40Si5/c1-23(2,3)19-17-21-13-15-22(16-14-21)18-20-27(24(4,5)6,25(7,8)9)26(10,11)12/h13-16H,1-12H3
• InChI Key： AFWADZKBBYWNJI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)[Si]([Si](C)(C)C)(C#CC1=CC=C(C#C[Si](C)(C)C)C=C1)[Si](C)(C)C

Experimental Properties

• Density: 0.89±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 100.3-101.5 °C
• Boiling Point: 406.0±51.0 °C(Predicted)